VPC03090
VPC03090
VPC03090 is a Sphingosine-1-Phosphate Receptor Inhibitor. VPC03090 is an analog of FTY-720, acts as antagonist for S1PR1 and S1PR3. VPC03090-P, converted from VPC03090 through the phosphorylation by SK-2, causes a reduction in tumor growth in mice with mammary cancer, and its oral bioavailability is determined to be 30 hours.
Brand Name:
Vulcanchem
CAS No.:
1392202-91-3
VCID:
VC0546880
InChI:
InChI=1S/C19H31NO/c1-2-3-4-5-6-7-9-16-10-8-11-17(12-16)18-13-19(20,14-18)15-21/h8,10-12,18,21H,2-7,9,13-15,20H2,1H3
SMILES:
OCC1(N)CC(C2=CC=CC(CCCCCCCC)=C2)C1
Molecular Formula:
C19H31NO
Molecular Weight:
289.463
VPC03090
CAS No.: 1392202-91-3
Inhibitors
VCID: VC0546880
Molecular Formula: C19H31NO
Molecular Weight: 289.463
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1392202-91-3 |
|---|---|
| Product Name | VPC03090 |
| Molecular Formula | C19H31NO |
| Molecular Weight | 289.463 |
| IUPAC Name | (1-amino-3-(3-octylphenyl)cyclobutyl)methanol |
| Standard InChI | InChI=1S/C19H31NO/c1-2-3-4-5-6-7-9-16-10-8-11-17(12-16)18-13-19(20,14-18)15-21/h8,10-12,18,21H,2-7,9,13-15,20H2,1H3 |
| Standard InChIKey | FXTVJTIVYXHEBU-UHFFFAOYSA-N |
| SMILES | OCC1(N)CC(C2=CC=CC(CCCCCCCC)=C2)C1 |
| Appearance | Solid powder |
| Description | VPC03090 is a Sphingosine-1-Phosphate Receptor Inhibitor. VPC03090 is an analog of FTY-720, acts as antagonist for S1PR1 and S1PR3. VPC03090-P, converted from VPC03090 through the phosphorylation by SK-2, causes a reduction in tumor growth in mice with mammary cancer, and its oral bioavailability is determined to be 30 hours. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >5 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | VPC03090, VPC 03090, VPC-03090 |
| Reference | 1: Kennedy PC, Zhu R, Huang T, Tomsig JL, Mathews TP, David M, Peyruchaud O, Macdonald TL, Lynch KR. Characterization of a sphingosine 1-phosphate receptor antagonist prodrug. J Pharmacol Exp Ther. 2011 Sep;338(3):879-89. doi: 10.1124/jpet.111.181552. PubMed PMID: 21632869; PubMed Central PMCID: PMC3164350. |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume